Cas no 5413-87-6 (5-amino-3-methylimidazole-4-carbonitrile;hydrochloride)
5413-87-6 structure
Product Name:5-amino-3-methylimidazole-4-carbonitrile;hydrochloride
CAS No:5413-87-6
MF:C5H7ClN4
MW:158.58887887001
CID:939832
PubChem ID:24181331
Update Time:2025-04-19
5-amino-3-methylimidazole-4-carbonitrile;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 5-amino-3-methylimidazole-4-carbonitrile,hydrochloride
- 5-amino-3-methylimidazole-4-carbonitrile
- hydrochloride
- NSC7855
- DTXSID60636223
- 4-Amino-1-methyl-1H-imidazole-5-carbonitrile--hydrogen chloride (1/1)
- 5413-87-6
- NSC-7855
- 5-amino-3-methylimidazole-4-carbonitrile;hydrochloride
-
- Inchi: 1S/C5H6N4.ClH/c1-9-3-8-5(7)4(9)2-6;/h3H,7H2,1H3;1H
- InChI Key: CJPSYGZTIPTXDO-UHFFFAOYSA-N
- SMILES: Cl.N1(C)C=NC(=C1C#N)N
Computed Properties
- Exact Mass: 122.05938
- Monoisotopic Mass: 158.035924
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 146
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.6
Experimental Properties
- Density: 1.32
- Boiling Point: 436.7°C at 760 mmHg
- Flash Point: 217.9°C
- Refractive Index: 1.649
- PSA: 67.63
5-amino-3-methylimidazole-4-carbonitrile;hydrochloride Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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